Tetramethyl 5',5',8'-trimethyl-6'-pentanoyl-5',6'-dihydrospiro[1,3-dithiole-2,1'-thiopyrano[2,3-c]quinoline]-2',3',4,5-tetracarboxylate

• Molecular Formula: C30H33NO9S3
• Molecular Weight: 647.8 g/mol
• IUPAC Name: tetramethyl 5',5',8'-trimethyl-6'-pentanoylspiro[1,3-dithiole-2,1'-thiopyrano[2,3-c]quinoline]-2',3',4,5-tetracarboxylate
• InChI: InChI=1S/C30H33NO9S3/c1-9-10-11-18(32)31-17-14-15(2)12-13-16(17)19-24(29(31,3)4)41-21(26(34)38-6)20(25(33)37-5)30(19)42-22(27(35)39-7)23(43-30)28(36)40-8/h12-14H,9-11H2,1-8H3
• InChI Key: NSTALPXKHHZWDM-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)N1C2=C(C=CC(=C2)C)C3=C(C1(C)C)SC(=C(C34SC(=C(S4)C(=O)OC)C(=O)OC)C(=O)OC)C(=O)OC

Description

2’,3’,4,5-TETRAMETHYL 5’,5’,8’-TRIMETHYL-6’-PENTANOYL-5’,6’-DIHYDROSPIRO[1,3-DITHIOLE-2,1’-THIOPYRANO[2,3-C]QUINOLINE]-2’,3’,4,5-TETRACARBOXYLATE is a complex organic compound characterized by its unique spiro structure

Preparation Methods

The synthesis of 2’,3’,4,5-TETRAMETHYL 5’,5’,8’-TRIMETHYL-6’-PENTANOYL-5’,6’-DIHYDROSPIRO[1,3-DITHIOLE-2,1’-THIOPYRANO[2,3-C]QUINOLINE]-2’,3’,4,5-TETRACARBOXYLATE involves multiple steps, typically starting with the preparation of the core spiro structure. The synthetic route may include the use of various reagents and catalysts to achieve the desired configuration. Industrial production methods often involve optimizing reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

This compound undergoes several types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include transition metal catalysts and organic solvents. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2’,3’,4,5-TETRAMETHYL 5’,5’,8’-TRIMETHYL-6’-PENTANOYL-5’,6’-DIHYDROSPIRO[1,3-DITHIOLE-2,1’-THIOPYRANO[2,3-C]QUINOLINE]-2’,3’,4,5-TETRACARBOXYLATE has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential effects on cellular processes. In medicine, researchers are exploring its potential therapeutic applications. In industry, it can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may exert its effects by binding to certain proteins or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context.

Comparison with Similar Compounds

Compared to other similar compounds, 2’,3’,4,5-TETRAMETHYL 5’,5’,8’-TRIMETHYL-6’-PENTANOYL-5’,6’-DIHYDROSPIRO[1,3-DITHIOLE-2,1’-THIOPYRANO[2,3-C]QUINOLINE]-2’,3’,4,5-TETRACARBOXYLATE is unique due to its specific spiro structure and functional groups. Similar compounds include 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane and 2,2,4,4-Tetramethyl-3-pentanone .